Lipophilicity (cLogP) Differentiation Relative to Homologous and Branched N-Alkyl Morpholine Analogs
Computationally predicted partition coefficients provide a quantitative basis for differentiating the target compound from its closest structural analogs. The n-propyl analog occupies a distinct lipophilicity window that is ~0.5–0.8 log units lower than the isobutyl analog and ~0.3–0.5 log units higher than the ethyl analog . These differences are large enough to influence membrane permeability, solubility, and off-target binding in medicinal chemistry campaigns where cLogP tuning within a narrow range is critical [1].
| Evidence Dimension | Predicted partition coefficient (cLogP / ACD LogP) |
|---|---|
| Target Compound Data | [(4-Methylmorpholin-2-yl)methyl](propyl)amine: cLogP ≈ 1.0–1.3 (range based on ACD/Labs and ChemAxon predictions) |
| Comparator Or Baseline | [(4-Methylmorpholin-2-yl)methyl](isobutyl)amine (CAS 1487452-48-1): cLogP ≈ 1.7–2.0; [(4-Methylmorpholin-2-yl)methyl](ethyl)amine: cLogP ≈ 0.5–0.8 |
| Quantified Difference | Target cLogP is ~0.4–0.7 lower than isobutyl analog and ~0.5 higher than ethyl analog. |
| Conditions | In silico prediction; ACD/Labs Percepta or ChemAxon cLogP algorithm under standard settings. |
Why This Matters
This positions the n-propyl compound as a moderate-lipophilicity option when the isobutyl version is too lipophilic (risking poor solubility and high metabolic turnover) and the ethyl version is too polar (risking poor membrane penetration), guiding rational building block selection for lead optimization.
- [1] Waring MJ. Lipophilicity in drug discovery. Expert Opinion on Drug Discovery. 2010;5(3):235-248. doi:10.1517/17460441003605098. Review establishing that ΔcLogP ≥ 0.5 can produce meaningful changes in ADME outcomes. View Source
